Cas no 66267-77-4 ((2S, alphaR)-fenvalerate)

(2S, alphaR)-fenvalerate structure

Product Name:(2S, alphaR)-fenvalerate

CAS No:66267-77-4

MF:C₂₅H₂₂ClNO₃

MW:419.900085926056

CID:2056703

PubChem ID:47876

Update Time:2025-04-21

(2S, alphaR)-fenvalerate Chemical and Physical Properties

Names and Identifiers

- (2S, alphaR)-fenvalerate
- (R)-alpha-Cyano-3-phenoxybenzyl (S)-2-(4-chlorophenyl)isovalerate
- (S)-alpha-cyano-3-phenoxybenzyl (R)-2-(4-chlorophenyl)-3-methylbutyrate
- fenvalerate
- R-(+)-alpha-cyano-3-phenoxybenzyl S-(+)-2-(4-chlorophenyl)isovalerate
- [R]-alpha-cyano-3-phenoxybenzyl [S]-2-(4-chlorophenyl)-2-isopropyl-acetate
- 66267-77-4
- Q27271605
- [(R)-cyano-(3-phenoxyphenyl)methyl] (2S)-2-(4-chlorophenyl)-3-methyl-butanoate
- A828700
- S 5602A-beta
- B-Fenvalerate
- EN300-6478507
- FENVALERATE ABETA
- Benzeneacetic acid, 4-chloro-alpha-(1-methylethyl)-, cyano(3-phenoxyphenyl)methyl ester, (R-(R*,S*))-
- [(R)-cyano-(3-phenoxyphenyl)methyl] (2S)-2-(4-chlorophenyl)-3-methylbutanoate
- Fenvalerate beta
- BENZENEACETIC ACID, 4-CHLORO-.ALPHA.-(1-METHYLETHYL)-, CYANO(3-PHENOXYPHENYL)METHYL ESTER, (R-R*,S*))-
- BRN 5857755
- Fenvalerate A-beta
- Z3213131157
- DTXSID3058450
- FENVALERATE .BETA.
- BENZENEACETIC ACID, 4-CHLORO-ALPHA-(1-METHYLETHYL)-, CYANO(3-PHENOXYPHENYL)METHYL ESTER, (R-R*,S*))-
- 93PTL35GLO
- Benzeneacetic acid, 4-chloro-.alpha.-(1-methylethyl)-, (R)-cyano(3-phenoxyphenyl)methyl ester, (.alpha.S)-
- Benzeneacetic acid, 4-chloro-alpha-(1-methylethyl)-, (R)-cyano(3-phenoxyphenyl)methyl ester, (alphaS)-
- BIDD:ER0133
- (2S)-2-(4-chlorophenyl)-3-methylbutanoic acid [(R)-cyano-(3-phenoxyphenyl)methyl] ester
- 830-883-5
- S-5602Abeta
- SCHEMBL3880683
- FENVALERATE A.BETA.
- S-5602A.BETA.
- UNII-93PTL35GLO
- (R)-Cyano(3-phenoxyphenyl)methyl (2S)-2-(4-chlorophenyl)-3-methylbutanoate
- NS00076283
- BIDD:PXR0070
- AKOS015906317
- Inchi： 1S/C25H22ClNO3/c1-17(2)24(18-11-13-20(26)14-12-18)25(28)30-23(16-27)19-7-6-10-22(15-19)29-21-8-4-3-5-9-21/h3-15,17,23-24H,1-2H3
- InChI Key： NYPJDWWKZLNGGM-UHFFFAOYSA-N
- SMILES： CC(C(C1C=CC(Cl)=CC=1)C(OC(C1C=C(OC2C=CC=CC=2)C=CC=1)C#N)=O)C

Computed Properties

Exact Mass: 419.1288213Da
Monoisotopic Mass: 419.1288213Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 30
Rotatable Bond Count: 8
Complexity: 586
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 6.2
Topological Polar Surface Area: 59.3Å²

(2S, alphaR)-fenvalerate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-6478507-0.05g	(R)-cyano(3-phenoxyphenyl)methyl (2S)-2-(4-chlorophenyl)-3-methylbutanoate	66267-77-4	95%	0.05g	$2226.0	2023-07-07
Enamine	EN300-6478507-0.1g	(R)-cyano(3-phenoxyphenyl)methyl (2S)-2-(4-chlorophenyl)-3-methylbutanoate	66267-77-4	95%	0.1g	$2682.0	2023-07-07
Aaron	AR01Q2JY-50mg	Benzeneacetic acid, 4-chloro-α-(1-methylethyl)-, (R)-cyano(3-phenoxyphenyl)methyl ester, (αS)-	66267-77-4	95%	50mg	$3086.00	2023-12-15
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